Cas no 1156397-16-8 (1-(3-Propoxyphenyl)ethanol)

• Product Name: 1-(3-Propoxyphenyl)ethanol
• CAS No: 1156397-16-8
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• MDL: MFCD12185962
• CID: 5186488
• Update Time: 2026-03-05

1-(3-Propoxyphenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(3-n-Propoxyphenyl)ethanol
• 1-(3-propoxyphenyl)ethanol
• SB85293
• α-Methyl-3-propoxybenzenemethanol
• 1-(3-Propoxyphenyl)ethanol

• MDL： MFCD12185962
• Inchi： 1S/C11H16O2/c1-3-7-13-11-6-4-5-10(8-11)9(2)12/h4-6,8-9,12H,3,7H2,1-2H3
• InChI Key： AWUXRKYLJATVLB-UHFFFAOYSA-N
• SMILES： O(CCC)C1=CC=CC(=C1)C(C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 136
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-(3-Propoxyphenyl)ethanol

1-(3-Propoxyphenyl)ethanol (CAS 1156397-16-8): A Comprehensive Overview

1-(3-Propoxyphenyl)ethanol (CAS 1156397-16-8) is an important organic compound that has garnered significant attention in recent years due to its versatile applications in various industries. This aromatic alcohol derivative, characterized by its propoxy phenyl group and hydroxyl functionality, serves as a valuable intermediate in pharmaceutical synthesis and specialty chemical production. The compound's unique molecular structure, featuring both hydrophobic and hydrophilic components, makes it particularly interesting for researchers exploring novel drug delivery systems and functional materials.

The growing interest in 1-(3-Propoxyphenyl)ethanol can be attributed to several factors, including the increasing demand for bioactive intermediates in drug discovery and the compound's potential role in developing sustainable chemical processes. Recent studies have highlighted its utility as a building block for chiral compounds, which are crucial in asymmetric synthesis – a hot topic in modern organic chemistry. The compound's CAS 1156397-16-8 serves as a unique identifier that helps researchers and manufacturers accurately track its properties and applications across global databases.

From a chemical perspective, 1-(3-Propoxyphenyl)ethanol exhibits interesting physical and chemical properties. The compound typically appears as a colorless to pale yellow liquid at room temperature, with moderate solubility in both polar and non-polar solvents. This dual solubility characteristic makes it particularly valuable in formulation chemistry, where it can act as a solubility enhancer or co-solvent in various systems. The propoxy group contributes to the molecule's lipophilicity, while the hydroxyl group provides sites for hydrogen bonding and further chemical modification.

In pharmaceutical applications, 1-(3-Propoxyphenyl)ethanol has shown promise as an intermediate in the synthesis of various biologically active molecules. Researchers are particularly interested in its potential for creating central nervous system (CNS) drugs, given the structural similarities to known pharmacophores. The compound's aromatic ring system allows for various substitution patterns that can be tailored to specific biological targets, making it a versatile scaffold in medicinal chemistry programs.

The material science field has also taken notice of 1-(3-Propoxyphenyl)ethanol, particularly in the development of advanced polymers and functional materials. The compound can serve as a monomer or modifier in polymerization reactions, imparting specific properties to the resulting materials. Recent patent literature suggests applications in creating high-performance coatings with improved adhesion and durability characteristics, addressing current industry needs for more sustainable and efficient protective materials.

From a synthetic chemistry standpoint, the production of 1-(3-Propoxyphenyl)ethanol typically involves Grignard reactions or reduction processes starting from appropriate aromatic precursors. Modern synthetic approaches focus on developing greener synthetic routes that minimize waste and energy consumption, aligning with the pharmaceutical industry's increasing emphasis on green chemistry principles. These developments respond to growing concerns about environmental sustainability in chemical manufacturing.

The analytical characterization of 1-(3-Propoxyphenyl)ethanol employs standard techniques including HPLC, GC-MS, and NMR spectroscopy. Quality control protocols for this compound emphasize purity assessment, particularly important for pharmaceutical applications where even minor impurities can affect downstream processes. Recent advances in analytical technology have enabled more precise characterization of this compound, supporting its use in high-value applications.

Market trends indicate steady growth in demand for 1-(3-Propoxyphenyl)ethanol, driven primarily by the expanding pharmaceutical sector and increasing research activities in specialty chemicals. The compound's CAS 1156397-16-8 appears with growing frequency in scientific literature and patent applications, suggesting its rising importance in various technological fields. Manufacturers are responding by developing more efficient production scales and purification methods to meet the needs of diverse industrial applications.

Safety considerations for handling 1-(3-Propoxyphenyl)ethanol follow standard laboratory practices for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation are recommended when working with this chemical. The compound's material safety data sheet provides detailed handling instructions that align with current occupational health standards and regulations.

Looking to the future, research directions for 1-(3-Propoxyphenyl)ethanol (CAS 1156397-16-8) may explore its potential in emerging fields such as biocatalysis and nanotechnology. The compound's molecular structure offers opportunities for creating novel hybrid materials and smart drug delivery systems, areas that are currently receiving significant research funding worldwide. As synthetic methodologies continue to advance, we can expect to see expanded applications for this versatile chemical building block.

For researchers and industry professionals seeking detailed technical information about 1-(3-Propoxyphenyl)ethanol, numerous resources are available through scientific databases and chemical supplier catalogs. The compound's CAS registry number 1156397-16-8 serves as the most reliable identifier for locating precise data across these platforms. Continued innovation in chemical synthesis and application development ensures that this compound will remain relevant in addressing current and future technological challenges across multiple industries.